2-(2,4-dichlorophenoxy)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H10Cl2FN3O3/c17-10-3-6-13(12(18)7-10)24-8-14(23)20-16-22-21-15(25-16)9-1-4-11(19)5-2-9/h1-7H,8H2,(H,20,22,23)
• InChI Key: WJRQMIAQZLMETP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(O2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C16H10Cl2FN3O3
• Molecular Weight: 382.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as DFOA and belongs to the class of oxadiazole derivatives.

Scientific Research Applications

Antimicrobial Properties

A study conducted by Parikh and Joshi (2014) synthesized derivatives of 2-mercapto-5-phenyl-1,3,4-oxadiazole, including 2-(2,4-dichlorophenoxy)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide, evaluating their antimicrobial efficacy against various bacterial and fungal strains. The presence of fluorine atoms significantly enhanced the antimicrobial activity of these compounds, indicating their potential as broad-spectrum antimicrobial agents (Parikh & Joshi, 2014).

Photovoltaic Efficiency and Ligand-Protein Interactions

The study by Mary et al. (2020) on benzothiazolinone acetamide analogs, similar in structure to the compound , explored their photovoltaic efficiency as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds exhibited good light harvesting efficiency (LHE) and potential in photovoltaic applications. Additionally, molecular docking studies suggested potential ligand-protein interactions, particularly with Cyclooxygenase 1 (COX1), indicating a broader scope of biological activities (Mary et al., 2020).

Pesticidal Applications

Olszewska et al. (2008) characterized new derivatives of N-aryl-2,4-dichlorophenoxyacetamide, including 2-(2,4-dichlorophenoxy)-N-(4-fluorophenyl)acetamide, through X-ray powder diffraction. These compounds were identified as potential pesticides, indicating their use in agricultural applications to control pests (Olszewska, Pikus, & Tarasiuk, 2008).

Anticonvulsant Evaluation

Nath et al. (2021) researched indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide, closely related to the chemical , for their anticonvulsant properties. The study highlighted significant anticonvulsant activity against multiple seizure models, showcasing the potential for developing new antiepileptic drugs (Nath et al., 2021).